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Introduction

Trimethylolpropane Trioleate (TMPTO) is a high-performance synthetic ester that is gaining
significant attention across various industrial sectors due to its exceptional physicochemical
properties. As a polyol ester, TMPTO offers a unique combination of excellent lubricity, high
thermal and oxidative stability, inherent biodegradability, and a high viscosity index. These
characteristics make it a superior alternative to conventional mineral oils and other synthetic
base fluids in demanding applications. This technical guide provides an in-depth analysis of the
core characteristics of TMPTO, detailed experimental protocols for its evaluation, and a visual
representation of the interplay between its properties and industrial uses.

Core Characteristics of Trimethylolpropane Trioleate

The performance of TMPTO in industrial applications is a direct result of its uniqgue molecular
structure and the resulting physical and chemical properties. A summary of these key
characteristics is presented in the table below, followed by a detailed discussion of their
implications.

Quantitative Data Summary
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Property Typical Value Unit Test Method
Kinematic Viscosity @

45-55 mm2/s ASTM D445
40°C
Kinematic Viscosity @

9-10 mm2/s ASTM D445
100°C
Viscosity Index 180-183 - ASTM D2270
Flash Point (Open

>290 °C ASTM D92
Cup)
Pour Point <-30 °C ASTM D97
Density @ 20°C 0.91-0.93 g/cm3 ASTM D1298
Acid Value <1.0 mg KOH/g ASTM D974
Saponification Value 185-190 mg KOH/g ASTM D94
Hydroxyl Value <10 mg KOH/g ASTM D1957

Key Performance Attributes and Industrial
Significance

1. Superior Lubricity: TMPTQO's long, branched ester molecules form a durable lubricating film
on metal surfaces, significantly reducing friction and wear. This inherent oiliness makes it an
excellent choice for applications involving high loads and pressures, such as in metalworking
fluids and gear oils.

2. High Viscosity Index (VI): With a VI typically exceeding 180, TMPTO exhibits minimal change
in viscosity over a wide temperature range. This ensures consistent performance and reliable
lubrication in both high-temperature and low-temperature environments, a critical factor for
hydraulic fluids and engine oils.

3. Excellent Thermal and Oxidative Stability: The saturated ester structure of TMPTO imparts
high resistance to thermal breakdown and oxidation. This translates to longer fluid life, reduced
sludge and deposit formation, and extended drain intervals in applications like high-
temperature chain lubrication and compressor oils.
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4. Inherent Biodegradability: As an ester-based fluid, TMPTO is readily biodegradable, making
it an environmentally friendly alternative to mineral oil-based lubricants. This is a crucial
advantage in applications where fluid loss to the environment is a concern, such as in hydraulic
systems for mobile equipment and marine applications.

5. High Flash Point: The high flash point of TMPTO indicates low volatility and enhanced safety
in high-temperature applications, reducing the risk of fire.[1] This is particularly important for its
use in fire-resistant hydraulic fluids.

6. Good Hydrolytic Stability: While esters can be susceptible to hydrolysis, TMPTO is
formulated to exhibit good resistance to breakdown in the presence of water. This is essential
for maintaining fluid integrity in humid environments or where water contamination is possible.

Experimental Protocols

The following sections detail the standard methodologies for determining the key properties of
Trimethylolpropane Trioleate.

Kinematic Viscosity (ASTM D445)

This test method determines the kinematic viscosity of liquid petroleum products, both
transparent and opaque, by measuring the time for a volume of liquid to flow under gravity
through a calibrated glass capillary viscometer.

o Apparatus: Calibrated glass capillary viscometer (e.g., Cannon-Fenske), constant
temperature bath, stopwatch.

e Procedure:

o

The viscometer is charged with the TMPTO sample.

[¢]

The viscometer is placed in a constant temperature bath set to the desired temperature
(40°C or 100°C) and allowed to equilibrate.

[¢]

The sample is drawn up into the timing bulb of the viscometer.

[e]

The time taken for the sample to flow between two marked points on the viscometer is
measured.
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» Calculation: The kinematic viscosity (v) in mm?/s is calculated by multiplying the measured
flow time (t) in seconds by the viscometer calibration constant (C): v=C x t.

Flash Point (ASTM D92)

This method determines the flash point of petroleum products using a Cleveland open-cup
apparatus. The flash point is the lowest temperature at which the vapors of the substance will
ignite momentarily upon application of an ignition source.

o Apparatus: Cleveland open-cup apparatus (cup, heating plate, test flame applicator),
thermometer.

e Procedure:

[e]

The test cup is filled with the TMPTO sample to a specified level.

[e]

The sample is heated at a controlled rate.

o

A small test flame is passed across the surface of the liquid at regular temperature
intervals.

o

The flash point is the temperature at which a brief flash is observed.

Pour Point (ASTM D97)

This test method is used to determine the lowest temperature at which a petroleum product will
continue to flow.

o Apparatus: Test jar, thermometer, cooling bath.
e Procedure:
o The TMPTO sample is poured into a test jar.

o The sample is first heated to ensure it is completely liquid and then cooled at a specified
rate in a cooling bath.

o Atintervals of 3°C, the jar is removed and tilted to observe for any movement of the oil.
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o The pour point is the lowest temperature at which the oil is observed to flow.

Density (ASTM D1298)

This method covers the laboratory determination of the density of crude petroleum and liquid
petroleum products using a hydrometer.

e Apparatus: Hydrometer, hydrometer cylinder, constant temperature bath, thermometer.

e Procedure:

[¢]

The TMPTO sample is brought to a specified temperature in a constant temperature bath.

[¢]

The hydrometer is gently lowered into the sample in a hydrometer cylinder.

[e]

The reading on the hydrometer scale at the point where the surface of the liquid cuts the
scale is recorded.

[e]

Temperature corrections are applied to obtain the density at the reference temperature
(20°C).

Acid Value (ASTM D974)

This test method determines the acidic constituents in petroleum products and lubricants by
titration with a standard base.

o Apparatus: Burette, flask, titration solvent, potassium hydroxide (KOH) solution, color
indicator.

e Procedure:
o A known weight of the TMPTO sample is dissolved in a titration solvent.
o A color indicator is added to the solution.

o The solution is titrated with a standardized potassium hydroxide (KOH) solution until a

color change indicates the endpoint.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Calculation: The acid value is calculated as the milligrams of KOH required to neutralize one
gram of the sample.

Saponification Value (ASTM D94)

This test method determines the amount of constituents in petroleum products that will saponify
under the test conditions. For esters like TMPTO, it is a measure of the free and combined
acids.

o Apparatus: Flask, reflux condenser, heating mantle, burette, alcoholic potassium hydroxide
(KOH) solution, hydrochloric acid (HCI) solution.

e Procedure:

o A known weight of the TMPTO sample is refluxed with a known excess of alcoholic
potassium hydroxide solution.

o The unreacted KOH is then titrated with a standard solution of hydrochloric acid.
o A Dblank titration is also performed without the sample.

o Calculation: The saponification value is calculated from the difference between the blank and
the sample titrations and is expressed as milligrams of KOH per gram of sample.

Hydroxyl Value (ASTM D1957)

This test method determines the hydroxyl content of fatty oils and their derivatives.

o Apparatus: Flasks, reflux condensers, heating mantle, burette, pyridine-acetic anhydride
reagent, potassium hydroxide (KOH) solution.

e Procedure:

o A known weight of the TMPTO sample is acetylated by refluxing with a pyridine-acetic
anhydride reagent.

o The excess reagent is hydrolyzed with water.
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o The resulting acetic acid is titrated with a standardized potassium hydroxide solution.

« Calculation: The hydroxyl value is calculated from the titration results and is expressed as
milligrams of KOH equivalent to the hydroxyl content of one gram of the sample.

Relationship between Properties and Industrial
Applications

The unique combination of TMPTQO's properties makes it a versatile fluid for a wide range of
demanding industrial applications. The following diagram illustrates the logical flow from its
core characteristics to its primary uses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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